Cas no 2137958-23-5 (3-(3-Fluoro-4-methylphenyl)-2-methylthiophene)

• Product Name: 3-(3-Fluoro-4-methylphenyl)-2-methylthiophene
• CAS No: 2137958-23-5
• MF: C₁₂H₁₁FS
• MW: 206.279145479202
• CID: 6585432
• PubChem ID: 165443953
• Update Time: 2025-06-18

3-(3-Fluoro-4-methylphenyl)-2-methylthiophene Chemical and Physical Properties

Names and Identifiers

• EN300-701878
• 3-(3-fluoro-4-methylphenyl)-2-methylthiophene
• 2137958-23-5
• 3-(3-Fluoro-4-methylphenyl)-2-methylthiophene

• Inchi： 1S/C12H11FS/c1-8-3-4-10(7-12(8)13)11-5-6-14-9(11)2/h3-7H,1-2H3
• InChI Key： BYIUDRREFHFSNR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C)C1C=CC(C)=C(C=1)F

Computed Properties

• Exact Mass: 206.05654969g/mol
• Monoisotopic Mass: 206.05654969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-(3-Fluoro-4-methylphenyl)-2-methylthiophene

Introduction to 3-(3-Fluoro-4-methylphenyl)-2-methylthiophene (CAS No. 2137958-23-5)

3-(3-Fluoro-4-methylphenyl)-2-methylthiophene, identified by the Chemical Abstracts Service Number (CAS No.) 2137958-23-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene family, a class of molecules characterized by a sulfur-containing five-membered ring, which is widely recognized for its biological activity and utility in drug development. The presence of both fluoro and methyl substituents in its aromatic ring system imparts unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The structural features of 3-(3-Fluoro-4-methylphenyl)-2-methylthiophene make it an intriguing scaffold for medicinal chemists. The fluorine atom at the 3-position of the phenyl ring enhances lipophilicity and metabolic stability, while the methyl group at the 2-position of the thiophene ring influences electronic distribution and potential interactions with biological targets. These modifications are strategically designed to optimize binding affinity and selectivity, which are critical factors in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on thiophene derivatives due to their broad spectrum of biological activities. Studies have demonstrated that thiophene-based compounds exhibit properties such as anti-inflammatory, antimicrobial, antiviral, and anticancer effects. Among these derivatives, 3-(3-Fluoro-4-methylphenyl)-2-methylthiophene has shown particular promise in preclinical studies as a potential intermediate in the synthesis of more complex pharmacophores. Its unique structural motifs allow for facile functionalization, enabling chemists to explore diverse chemical spaces and identify novel drug candidates.

The synthesis of 3-(3-Fluoro-4-methylphenyl)-2-methylthiophene involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are employed to construct the aromatic ring system. Additionally, lithiation followed by quenching with appropriate electrophiles is often utilized to introduce the desired substituents at specific positions. These synthetic strategies underscore the importance of advanced catalytic systems in facilitating the construction of complex molecular architectures.

The pharmacological potential of 3-(3-Fluoro-4-methylphenyl)-2-methylthiophene has been explored in several contexts. For instance, its derivatives have been investigated for their ability to modulate enzyme activity and receptor binding. The fluoro-substituted phenyl ring enhances interaction with biological targets by improving hydrophobicity and reducing metabolic degradation, while the thiophene core provides a scaffold for further derivatization. Such properties make it an attractive building block for drug discovery programs targeting neurological disorders, cardiovascular diseases, and other conditions where precise molecular interactions are crucial.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 3-(3-Fluoro-4-methylphenyl)-2-methylthiophene. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before experimental synthesis. These computational tools have been instrumental in identifying key pharmacophoric elements within this compound series, guiding synthetic efforts towards higher efficacy and selectivity. The integration of experimental data with computational predictions provides a powerful framework for rational drug design.

The role of 3-(3-Fluoro-4-methylphenyl)-2-methylthiophene as a key intermediate in medicinal chemistry extends beyond its direct biological activity. Its structural versatility allows it to serve as a precursor for more complex molecules with tailored properties. For example, it can be transformed into sulfonamides, amides, or other functional groups that enhance binding interactions with specific targets. This adaptability underscores its value as a chemical probe and a starting point for innovative drug development strategies.

In conclusion,3-(3-Fluoro-4-methylphenyl)-2-methylthiophene (CAS No. 2137958-23-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of fluoro and methyl substituents provides an optimal balance of lipophilicity, metabolic stability, and electronic properties necessary for effective drug design. As research continues to uncover new therapeutic applications for thiophene derivatives,3-(3-Fluoro-4-methylphenyl)-2-methylthiophene is poised to play a pivotal role in the development of next-generation pharmaceuticals.